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Abstract
3-(tert-butoxycarbonyl)benzoic acid (CAS No. 33704-19-7) is a bifunctional organic molecule

of significant interest in the fields of medicinal chemistry, organic synthesis, and materials

science. Its structure, featuring a carboxylic acid and a tert-butoxycarbonyl (Boc) protected

functional group precursor on a benzene ring, makes it a versatile building block for the

synthesis of complex molecules. This guide provides a comprehensive overview of its

commercial availability, key suppliers, physicochemical properties, and applications.

Furthermore, it details essential safety protocols, handling procedures, and quality control

methodologies pertinent to its use in a research and development setting.

Introduction: A Versatile Synthetic Building Block
3-(tert-butoxycarbonyl)benzoic acid is a derivative of isophthalic acid where one of the

carboxylic acid groups is protected as its tert-butyl ester. This mono-protection strategy is

crucial in multi-step organic synthesis, allowing for selective reactions at the unprotected

carboxylic acid moiety. The tert-butoxycarbonyl group is stable under a variety of reaction

conditions but can be readily removed under acidic conditions to liberate the second carboxylic
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acid, enabling further functionalization. This dual reactivity makes it an invaluable intermediate

for constructing complex molecular architectures, including pharmaceutical agents and

functional materials.[1][2]

The primary utility of this compound lies in its role as a linker or scaffold. The carboxylic acid

can be readily converted into amides, esters, or other functional groups, while the Boc-ester

serves as a latent carboxylic acid, providing a strategic handle for subsequent synthetic

transformations.

Commercial Availability and Sourcing
3-(tert-butoxycarbonyl)benzoic acid is readily available from a multitude of chemical

suppliers, catering to needs ranging from small-scale academic research to larger-scale drug

development campaigns. Purity levels are typically high, often exceeding 98%, which is

suitable for most synthetic applications.

Table 1: Prominent Commercial Suppliers
Supplier

Product / Catalog
No.

Typical Purity
Available
Quantities

Sigma-Aldrich CIAH9884FBEF-1G 98% Gram scale

Lead Sciences

(BLDpharm)
BD14023 98%[3] 100mg, 250mg[3]

Apollo Scientific MFCD00235884 98%[4]
5g, 25g, 100g, 500g,

2.5kg[4]

SynQuest

Laboratories, Inc.
2623-1-X8 Not specified Inquiry-based

P212121 Store MS-009278-1G Not specified 1g

Note: Pricing and availability are subject to change. For bulk quantities and current pricing,

direct inquiry with the supplier is recommended.

Procurement and Quality Control Workflow
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The process of acquiring and validating a chemical like 3-(tert-butoxycarbonyl)benzoic acid
for research is critical for experimental success. The following workflow outlines the key steps

from supplier selection to experimental use.
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Procurement Phase

Validation & Use Phase

Identify Research Need
(e.g., Linker for Peptide Synthesis)

Search Supplier Databases
(e.g., Sigma-Aldrich, Apollo)

Compare Suppliers
(Purity, Price, Availability)

Place Purchase Order

Receive Chemical & CoA

Shipment

In-House QC Check
(e.g., Melting Point, NMR)

Verification

Log into Inventory

If Purity Confirmed

Proceed with Synthesis

Click to download full resolution via product page

Caption: Workflow for procurement and validation of research chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1271466?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Safety Profile
Understanding the properties and hazards of a chemical is paramount for its safe handling and

effective use in experiments.

Table 2: Key Physicochemical Properties
Property Value Source

CAS Number 33704-19-7 [3][5][6]

Molecular Formula C₁₂H₁₄O₄ [3][5][6]

Molecular Weight 222.24 g/mol [3][6]

Appearance
Solid / White to off-white

powder

Melting Point 152-153 °C

Boiling Point 357.6 ± 25.0 °C at 760 mmHg

Storage
Store at room temperature,

sealed in a dry place.
[3]

Safety and Handling
According to safety data sheets, 3-(tert-butoxycarbonyl)benzoic acid presents several

hazards.[5]

Health Hazards: Harmful if swallowed (Acute Toxicity, Oral)[5], causes skin irritation[5][7],

causes serious eye irritation[5][7], and may cause respiratory irritation[5][7].

Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety

goggles, and a lab coat.[5][8] Handle in a well-ventilated area or under a chemical fume

hood.[5][9]

First Aid Measures:

Skin Contact: Immediately wash off with soap and plenty of water.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://lead-sciences.com/product/3-tert-butoxycarbonylbenzoic-acid/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://store.p212121.com/3-tert-butoxycarbonyl-benzoic-acid/
https://lead-sciences.com/product/3-tert-butoxycarbonylbenzoic-acid/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://store.p212121.com/3-tert-butoxycarbonyl-benzoic-acid/
https://lead-sciences.com/product/3-tert-butoxycarbonylbenzoic-acid/
https://store.p212121.com/3-tert-butoxycarbonyl-benzoic-acid/
https://lead-sciences.com/product/3-tert-butoxycarbonylbenzoic-acid/
https://www.benchchem.com/product/b1271466?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-3-aminomethylbenzoic-acid
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-3-aminomethylbenzoic-acid
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-3-aminomethylbenzoic-acid
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
http://www.angenechemical.com/sds/317355-21-8.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2623-1-X8.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66390&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.angenechemical.com/sds/317355-21-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66390&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[8][9]

Ingestion: If swallowed, rinse mouth with water and consult a physician.[8][9]

Inhalation: Move the person into fresh air.[8][9]

Storage and Stability: The product is stable under normal handling and storage conditions.[5]

It should be stored in a tightly closed container in a dry, well-ventilated place.[3]

Synthesis, Quality Control, and Applications
Synthetic Considerations
The synthesis of 3-(tert-butoxycarbonyl)benzoic acid and related compounds typically

involves the protection of a carboxylic acid or an amino group with a tert-butoxycarbonyl (Boc)

group. The most common reagent for this transformation is di-tert-butyl dicarbonate (Boc)₂O.[2]

This protecting group strategy is fundamental in organic synthesis, allowing for sequential

modifications of a molecule without unintended side reactions.[1]

Quality Control and Analytical Methods
Ensuring the purity of starting materials is a cornerstone of reproducible research. For 3-(tert-
butoxycarbonyl)benzoic acid, several analytical methods are employed:

Melting Point Determination: A simple and effective preliminary test for purity. Impurities

typically depress and broaden the melting point range.[10]

Chromatography (HPLC): High-Performance Liquid Chromatography, often with UV

detection, is the industry standard for quantifying the purity of organic compounds.[10]

Suppliers typically use this method to certify their products.

Spectroscopy (NMR, Mass Spectrometry): Nuclear Magnetic Resonance (NMR)

spectroscopy is used to confirm the chemical structure, while Mass Spectrometry (MS)

confirms the molecular weight.[10]

Titration: As a benzoic acid derivative, its purity can also be assessed via acid-base titration.

[10]
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Core Applications in Research and Development
The bifunctional nature of 3-(tert-butoxycarbonyl)benzoic acid dictates its primary role as a

versatile intermediate in synthesis.

Reaction Pathways Resulting Structures

3-(tert-butoxycarbonyl)benzoic acid Free -COOH Group Boc-Protected Group

Amide/Ester Coupling

Acidic Deprotection
(e.g., TFA, HCl)

Functionalized Derivatives
(e.g., Peptides, Polymers)

Isophthalic Acid Derivative

Click to download full resolution via product page

Caption: Synthetic utility of 3-(tert-butoxycarbonyl)benzoic acid.

Drug Discovery: Benzoic acid derivatives are common scaffolds in medicinal chemistry.[2]

This compound serves as an intermediate in the synthesis of various pharmaceutical agents.

[11][12] It allows for the controlled assembly of molecules where one part of the molecule is

built upon the free carboxylic acid, and a second part is introduced after the deprotection of

the tert-butyl ester.

Peptide Synthesis: It can be used to introduce a benzoic acid moiety into a peptide

sequence, acting as a linker or a conformational constraint.[12]

Materials Science: The rigid aromatic core and the two distinct functional handles make it a

candidate for the synthesis of novel polymers and functional materials.

Conclusion
3-(tert-butoxycarbonyl)benzoic acid is a commercially accessible and highly valuable

chemical intermediate for scientific research and development. Its unique structure provides

synthetic chemists with a tool for the strategic and controlled synthesis of complex molecules. A

thorough understanding of its properties, suppliers, and safety requirements, as outlined in this

guide, is essential for its effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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